Cas no 2098049-68-2 (1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride)

1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2098049-68-2
- AKOS026748142
- F2167-4234
- 1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride
- 1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine;dihydrochloride
- 1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride
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- Inchi: 1S/C7H11ClN4S.2ClH/c8-6-7(11-13-10-6)12-3-1-5(9)2-4-12;;/h5H,1-4,9H2;2*1H
- InChI Key: VFCJPBOEMDRCHY-UHFFFAOYSA-N
- SMILES: ClC1C(=NSN=1)N1CCC(CC1)N.Cl.Cl
Computed Properties
- Exact Mass: 289.992651g/mol
- Monoisotopic Mass: 289.992651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.3Ų
1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C129531-1g |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 1g |
$ 435.00 | 2022-06-06 | ||
TRC | C129531-100mg |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 100mg |
$ 70.00 | 2022-06-06 | ||
Life Chemicals | F2167-4234-0.25g |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 95%+ | 0.25g |
$270.0 | 2023-09-06 | |
Life Chemicals | F2167-4234-1g |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 95%+ | 1g |
$301.0 | 2023-09-06 | |
Life Chemicals | F2167-4234-5g |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 95%+ | 5g |
$903.0 | 2023-09-06 | |
Life Chemicals | F2167-4234-2.5g |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 95%+ | 2.5g |
$602.0 | 2023-09-06 | |
Life Chemicals | F2167-4234-10g |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 95%+ | 10g |
$1264.0 | 2023-09-06 | |
TRC | C129531-500mg |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 500mg |
$ 275.00 | 2022-06-06 | ||
Life Chemicals | F2167-4234-0.5g |
1-(4-chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride |
2098049-68-2 | 95%+ | 0.5g |
$285.0 | 2023-09-06 |
1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride Related Literature
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
Additional information on 1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride
Research Brief on 1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine Dihydrochloride (CAS: 2098049-68-2)
1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride (CAS: 2098049-68-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in biomedical research.
The compound belongs to the class of 1,2,5-thiadiazole derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer effects. The presence of the piperidin-4-amine moiety further enhances its potential as a pharmacophore in drug design. Recent publications have explored its role in modulating specific biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, which are critical in various disease pathways.
One of the key advancements in the study of 1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride is its optimized synthetic route. Researchers have reported improved yields and purity through novel catalytic methods and green chemistry approaches. These developments are crucial for scaling up production and ensuring reproducibility in preclinical and clinical studies. Additionally, the compound's stability and solubility profiles have been characterized, providing valuable data for formulation scientists.
In vitro and in vivo studies have demonstrated promising results for this compound in the context of central nervous system (CNS) disorders. For instance, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric conditions such as depression and schizophrenia. Furthermore, its pharmacokinetic properties, including bioavailability and metabolic stability, are under investigation to assess its suitability as a drug candidate.
Another area of interest is the compound's potential in oncology. Preliminary data indicate that it may exhibit cytotoxic effects against certain cancer cell lines, possibly through the inhibition of key signaling pathways. Researchers are also exploring its use as a scaffold for the development of targeted therapies, leveraging its structural features to enhance selectivity and reduce off-target effects.
In conclusion, 1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-4-amine dihydrochloride (CAS: 2098049-68-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and therapeutic potential, paving the way for its inclusion in future drug development pipelines. This brief underscores the importance of continued investment in research to unlock the full potential of this molecule.
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